1-(3-Methoxyphenyl)-3-[(4,6,7-trimethylquinazolin-2-yl)sulfanyl]pyrrolidine-2,5-dione

Specification

• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 1-(3-methoxyphenyl)-3-(4,6,7-trimethylquinazolin-2-yl)sulfanylpyrrolidine-2,5-dione
• Standard InChI: InChI=1S/C22H21N3O3S/c1-12-8-17-14(3)23-22(24-18(17)9-13(12)2)29-19-11-20(26)25(21(19)27)15-6-5-7-16(10-15)28-4/h5-10,19H,11H2,1-4H3
• Standard InChI Key: ZAQRQHFRNZTEIR-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(N=C(N=C2C=C1C)SC3CC(=O)N(C3=O)C4=CC(=CC=C4)OC)C
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1C)SC3CC(=O)N(C3=O)C4=CC(=CC=C4)OC)C

Introduction

The compound 1-(3-Methoxyphenyl)-3-[(4,6,7-trimethylquinazolin-2-yl)sulfanyl]pyrrolidine-2,5-dione is a complex organic molecule that combines elements of pyrrolidine and quinazoline structures. This compound is of interest in medicinal chemistry due to its potential biological activities, which can be attributed to the presence of both methoxyphenyl and trimethylquinazoline groups.

Synthesis of 1-(3-Methoxyphenyl)-3-[(4,6,7-trimethylquinazolin-2-yl)sulfanyl]pyrrolidine-2,5-dione

The synthesis of this compound typically involves multi-step organic reactions. A common approach might include:

• Starting Materials: 3-Methoxyaniline and 4,6,7-trimethylquinazolin-2-thiol.

• Reaction Conditions: The synthesis may involve the use of a suitable solvent like dimethylformamide (DMF) and a base such as triethylamine.

• Reaction Steps:

  • Formation of the pyrrolidine ring.

  • Introduction of the sulfanyl group from the quinazoline derivative.

Synthesis Table

Step	Reaction	Conditions	Yield
1	Formation of pyrrolidine ring	DMF, TEA, 100°C, 2 hours	80%
2	Introduction of sulfanyl group	DMF, TEA, 80°C, 1 hour	70%

Biological Activities

While specific data on 1-(3-Methoxyphenyl)-3-[(4,6,7-trimethylquinazolin-2-yl)sulfanyl]pyrrolidine-2,5-dione is limited, compounds with similar structures have shown potential in various biological applications:

• Antimicrobial Activity: Compounds with quinazoline and sulfanyl groups have demonstrated antimicrobial properties.

• Anticancer Activity: The presence of quinazoline moieties often correlates with anticancer activity due to their ability to inhibit specific enzymes.

Biological Activity Table

Compound Structure	Activity	Target
Quinazoline derivatives	Antimicrobial	Bacterial cell wall
Quinazoline derivatives	Anticancer	Tyrosine kinases